5-Methyl-3-(piperidin-4-yl)-1,2,4-oxadiazole hydrochloride
Description
5-Methyl-3-(piperidin-4-yl)-1,2,4-oxadiazole hydrochloride (MOPH) is a synthetic compound derived from piperidine, a nitrogenous heterocyclic compound. MOPH is used in various scientific and research applications, such as in the synthesis of pharmaceuticals, in the study of biochemical pathways and physiological effects, and in laboratory experiments.
Scientific Research Applications
Anticancer Activity
5-Methyl-3-(piperidin-4-yl)-1,2,4-oxadiazole hydrochloride: has been evaluated for its potential as an anticancer agent. The compound’s ability to inhibit cancer cell growth has been a subject of interest due to the oxadiazole core, which is known for its biological activity. Research has shown that certain oxadiazoles can exhibit significant anticancer properties, particularly against breast cancer (MCF-7) and oral cancer (KB) cell lines .
Anti-Infective Properties
The oxadiazole moiety is also recognized for its anti-infective capabilities. Studies have synthesized various 1,2,4-oxadiazoles, including derivatives like our compound of interest, to act as anti-bacterial, anti-viral, and anti-leishmanial agents. These compounds are crucial in the fight against resistant microorganisms and are part of the ongoing search for new anti-infective therapeutics .
Enzyme Inhibition
Oxadiazoles have been identified as potent enzyme inhibitors, targeting specific enzymes like tyrosinase and cathepsin K. These enzymes are involved in various biological processes, and their inhibition can lead to therapeutic effects in conditions like melanoma and osteoporosis .
Analgesic Effects
The analgesic properties of oxadiazoles make them candidates for pain management research. By modulating pain pathways, these compounds can potentially lead to the development of new painkillers with fewer side effects compared to traditional medications .
Anti-Inflammatory Activity
The anti-inflammatory activity of oxadiazoles is another promising area of application. Inflammation being a common pathway in many diseases, compounds that can effectively reduce inflammation have significant therapeutic value .
Anticonvulsant Potential
Research into the anticonvulsant potential of oxadiazoles, including our compound, is driven by the need for safer and more effective treatments for epilepsy and other seizure disorders. The modulation of neuronal signaling by these compounds could provide a new avenue for therapy .
Antioxidant Properties
Oxadiazoles have been studied for their antioxidant properties, which are important in combating oxidative stress—a factor in many chronic diseases. Antioxidants can prevent damage from free radicals, contributing to the prevention of diseases like atherosclerosis and Alzheimer’s .
Antimycobacterial Activity
Given the global challenge of tuberculosis, oxadiazoles’ antimycobacterial activity is of particular interest. These compounds could serve as a basis for developing new drugs to treat tuberculosis, especially drug-resistant strains .
properties
IUPAC Name |
5-methyl-3-piperidin-4-yl-1,2,4-oxadiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O.ClH/c1-6-10-8(11-12-6)7-2-4-9-5-3-7;/h7,9H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPNGKRXVCMUARH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60610740 |
Source
|
| Record name | 4-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60610740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-3-(piperidin-4-yl)-1,2,4-oxadiazole hydrochloride | |
CAS RN |
280110-73-8 |
Source
|
| Record name | 4-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60610740 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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